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Compound of Interest

Compound Name: QAQ dichloride

Cat. No.: B610373

Section 1: Photoswitchable QAQ Dichloride

The term "QAQ dichloride" is used in research to describe a photoswitchable voltage-gated
sodium (Nav), calcium (Cav), and potassium (Kv) channel blocker. This molecule is a valuable
tool for studying nociception and pain signaling pathways due to its ability to be controlled by
light.

Chemical Structure and IUPAC Name

o |[UPAC Name: triethyl-[2-0x0-2-[4-[[4-[[2-
(triethylazaniumyl)acetyllJamino]phenyl]diazenyl]anilino]ethylJazanium;dichloride

o Molecular Formula: C2sH44CIl2NeO2

e Chemical Structure: (A 2D representation of the chemical structure would be presented
here.)

Quantitative Data

The photoswitchable nature of QAQ dichloride is central to its function. The molecule exists in
two isomeric states, trans and cis, which can be interconverted using specific wavelengths of
light. The channel-blocking activity is predominantly associated with the trans isomer.
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Property Value Reference

Voltage-gated Nav, Cav, and
Target Channels

Kv channels
Active Conformation trans
Wavelength for trans to cis
) o 380 nm
isomerization
Wavelength for cis to trans
i o 500 nm
isomerization
Impermeant; enters
Membrane Permeability nociceptive neurons via [1]
channels like TRPV1
Solubility Soluble to 50 mM in water

Further quantitative data, such as ICso values for specific channel subtypes and
photoisomerization quantum yields, are not readily available in publicly accessible literature.

Experimental Protocols

General Handling and Storage: Store QAQ dichloride at -20°C. For experimental use, it can
be dissolved in agueous solutions; for example, it is soluble up to 50 mM in water.

In Vitro Electrophysiology: A typical experimental concentration for in vitro studies is 100 pM.[2]
[3][4][5] Due to its membrane impermeability, QAQ dichloride can be introduced into cells via
a micropipette for photosensitization of individual cells, allowing for subcellular control of action
potential propagation.[2][3][4][5]

Synthesis: A detailed, peer-reviewed synthesis protocol for QAQ dichloride is not widely
published. However, the synthesis of similar azobenzene-based photoswitchable ligands
generally involves the diazotization of an aniline derivative followed by a coupling reaction to
form the azobenzene core. Subsequent functionalization would introduce the quaternary
ammonium moieties.

Signaling Pathway and Experimental Workflow
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QAQ dichloride is utilized to study pain signaling pathways by reversibly blocking ion channels
involved in neuronal excitability. Its entry into nociceptive neurons is often mediated by
channels such as TRPV1, which are activated by noxious stimuli.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [QAQ dichloride chemical structure and IUPAC name].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b610373#qgaqg-dichloride-chemical-structure-and-
iupac-name]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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